Cas no 57860-42-1 (3-(2-Methylphenyl)-1H-pyrazol-5-amine)

3-(2-Methylphenyl)-1H-pyrazol-5-amine is a heterocyclic organic compound featuring a pyrazole core substituted with a 2-methylphenyl group at the 3-position and an amine group at the 5-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. Its aromatic and amine functionalities enable participation in diverse reactions, including condensation, cyclization, and coupling processes. The compound’s stability and well-defined reactivity make it valuable for designing biologically active molecules, such as kinase inhibitors or antimicrobial agents. High purity grades ensure reproducibility in research and industrial settings. Suitable for controlled functionalization, it serves as a key intermediate in medicinal and materials chemistry.
3-(2-Methylphenyl)-1H-pyrazol-5-amine structure
57860-42-1 structure
Product Name:3-(2-Methylphenyl)-1H-pyrazol-5-amine
CAS No:57860-42-1
MF:C10H11N3
MW:173.214441537857
MDL:MFCD02664272
CID:829856
Update Time:2025-06-06

3-(2-Methylphenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(o-Tolyl)-1H-pyrazol-3-amine
    • 3-Amino-5-(2-methylphenyl)pyrazole
    • 5-o-tolyl-1H-pyrazol-3-amine
    • 5-O-TOLYL-2H-PYRAZOL-3-YLAMINE
    • 3-O-TOLYL-1H-PYRAZOL-5-AMINE
    • BUTTPARK 8811-86
    • 3-Amino-5-(2-methylphenyl)-1H-pyrazole
    • 3-(2-methylphenyl)-1H-pyrazol-5-amine
    • 5-(2-methylphenyl)-1H-pyrazol-3-amine
    • 1H-Pyrazol-3-amine, 5-(methylphenyl)-
    • PubChem12119
    • 3-Amino-5-o-tolyl-pyrazole
    • 5-o-Tolyl-1H-pyrazol-3-ylamine
    • CKQCUZKXAXOTEZ-UHFFFA
    • 3-(2-Methylphenyl)-1H-pyrazol-5-amine
    • MDL： MFCD02664272
    • Inchi： 1S/C10H11N3/c1-7-4-2-3-5-8(7)9-6-10(11)13-12-9/h2-6H,1H3,(H3,11,12,13)
    • InChI Key： CKQCUZKXAXOTEZ-UHFFFAOYSA-N
    • SMILES： N1C(=CC(N)=N1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 173.09500
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Topological Polar Surface Area: 54.7

Experimental Properties

  • Density: 1.196±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.12 g/l) (25 º C),
  • PSA: 54.70000
  • LogP: 2.54850

3-(2-Methylphenyl)-1H-pyrazol-5-amine Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

3-(2-Methylphenyl)-1H-pyrazol-5-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(2-Methylphenyl)-1H-pyrazol-5-amine Pricemore >>

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3-(2-Methylphenyl)-1H-pyrazol-5-amine Production Method

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